Cas no 2229636-25-1 (tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229636-25-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5923269
• PubChem ID: 165688440
• Update Time: 2025-05-19

tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate
• 2229636-25-1
• tert-butyl N-[1-(1H-indol-6-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1887977

• Inchi： 1S/C16H20N2O3/c1-16(2,3)21-15(20)18(4)14(10-19)12-6-5-11-7-8-17-13(11)9-12/h5-10,14,17H,1-4H3
• InChI Key： ZLRBNOVJLXRTTA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1=CC=C2C=CNC2=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229636-25-1 and Product Name: tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate

The compound with the CAS number 2229636-25-1 and the product name tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a tert-butyl group, an indole moiety, and a carbamate functional group, contribute to its unique chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in drug development. The indole ring is a prominent structural motif found in numerous bioactive molecules, including natural products and synthetic drugs. Its ability to interact with biological targets through hydrogen bonding and π-stacking interactions makes it an attractive scaffold for medicinal chemists. In the case of tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate, the indole moiety is positioned strategically within the molecule, which may enhance its binding affinity to specific biological receptors.

The carbamate functional group is another key feature of this compound that contributes to its pharmacological potential. Carbamates are known for their versatility in drug design, often serving as pharmacophores in both small-molecule inhibitors and prodrugs. The presence of a carbamate group in this compound suggests that it may exhibit inhibitory activity against various enzymes or receptors, making it a promising candidate for further investigation.

Moreover, the tert-butyl group at the N-position of the carbamate moiety introduces steric bulk, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This structural element is often employed in drug design to optimize pharmacokinetic properties and improve binding affinity. The combination of these features—indole ring, carbamate group, and tert-butyl substituent—makes tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate a structurally intriguing molecule worthy of further exploration.

In recent years, there has been growing interest in developing novel therapeutic agents based on indole derivatives. The indole scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Several indole-based drugs have already been approved for clinical use, underscoring the importance of this chemical class in medicine. The compound under discussion may represent another valuable addition to this growing family of bioactive molecules.

One particularly exciting area of research involves the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Indole derivatives have shown promise as PPI modulators due to their ability to interact with hydrophobic pockets on protein surfaces. The structural features of tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate, including its indole ring and carbamate group, make it a potential candidate for targeting such interactions.

Another area where this compound may find utility is in the development of enzyme inhibitors. Enzymes are critical targets for drug discovery because they catalyze many essential biological reactions. By inhibiting specific enzymes, drugs can modulate physiological processes and treat various diseases. The carbamate group in tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate suggests that it may act as an inhibitor of certain enzymes by forming covalent or non-covalent bonds with active sites. Further studies are needed to identify potential enzymatic targets for this compound.

The synthesis of this compound also presents an interesting challenge for organic chemists. The incorporation of multiple functional groups—such as the indole ring, carbamate moiety, and tert-butyl substituent—requires careful planning to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multistep functionalization strategies, may be employed to construct this complex molecule efficiently.

In conclusion, tert-butyl N-1-(1H-indol-6-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229636-25-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of an indole ring, a carbamate group, and a tert-butyl substituent makes it a promising candidate for further exploration as a therapeutic agent or lead compound in drug discovery programs. As research continues to uncover new applications for indole derivatives and carbamate-containing molecules, compounds like this one are likely to play an increasingly important role in developing novel treatments for human diseases.